Cas no 28777-60-8 (Benzene,(bromomethyl)methyl-)

• Product Name: Benzene,(bromomethyl)methyl-
• CAS No: 28777-60-8
• MF: C₈H₉Br
• MW: 185.061061620712
• CID: 255617
• PubChem ID: 6992
• Update Time: 2025-04-19

Benzene,(bromomethyl)methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,(bromomethyl)methyl-
• (Bromomethyl)toluene
• Xylene, a-bromo- (7CI,8CI)
• .alpha.-Bromo-o-xylene
• A-BROMO-O-XYLENE
• SCHEMBL4784
• MFCD00000174
• DTXSID00870422
• Q27257752
• o-Xylene, .alpha.-bromo-
• AS-40008
• 1-bromomethyl-2-methyl-benzene
• NSC 60145
• 89-92-9
• 2-methylbenyl bromide
• 1-(Bromomethyl)-2-methylbenzene
• 3NDQ4L309U
• 1-(bromomethyl)-2-methyl-benzen;2-Xylyl bromide;2-xylylbromide;alpha-Bromo-ortho-xylene
• 2-methylphenylmethyl bromide
• UNII-3NDQ4L309U
• 2-Methyl benzylbromide
• NS00041093
• Benzene, (bromomethyl)methyl-
• B1004
• Benzene, 1-(bromomethyl)-2-methyl-
• FT-0613016
• 2-(Bromomethyl)toluene
• 2-Xylyl bromide
• 1-Bromomethyl-2-methylbenzene
• A24608
• alpha-Bromo-o-xylene
• alpha-Bromo-ortho-xylene
• o-Xylylbromid
• O-XYLYL BROMIDE [MI]
• o-(Bromomethyl)toluene
• 1-(Bromomethyl)-2-Methyl-Benzene
• 2-BROMOMETHYLTOLUENE
• 2-Methylbenzylbromide
• 2-Methylbenzyl bromide, 98%
• .alpha.-Bromo-ortho-xylene
• EINECS 201-951-6
• o-Xylene, alpha-bromo-
• 2-Methylbenzyl bromide
• NSC-60145
• InChI=1/C8H9Br/c1-7-4-2-3-5-8(7)6-9/h2-5H,6H2,1H
• HSDB 2192
• 2-methyl benzyl bromide
• 28777-60-8
• NSC60145
• AKOS000446958
• O-XYLYL BROMIDE
• o-Methylbenzyl bromide

• Inchi： 1S/C8H9Br/c1-7-4-2-3-5-8(7)6-9/h2-5H,6H2,1H3
• InChI Key： WGVYCXYGPNNUQA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 183.98877
• Monoisotopic Mass: 183.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0